Cas no 180915-77-9 ((1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine)

• Product Name: (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine
• CAS No: 180915-77-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD06762393
• CID: 906904
• PubChem ID: 640523
• Update Time: 2024-11-01

(1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-6-METHOXY-2,3-DIHYDRO-1H-INDEN-1-AMINE
• (1R)-6-Methoxy-2,3-dihydro-1H-inden-1-amine
• (1R)-6-METHOXYINDANYLAMINE
• 1H-inden-1-amine, 2,3-dihydro-6-methoxy-
• 6-methoxyindan-1-amine
• AC1LD0VH
• PB26238
• SureCN4418237
• (R)-6-METHOXY-INDAN-1-YLAMINE
• CS-0055354
• CS-15848
• AKOS015852090
• SCHEMBL4418237
• 180915-77-9
• DTXSID70348749
• P10411
• 1H-Inden-1-amine, 2,3-dihydro-6-methoxy-, (1R)-
• MFCD06762393
• (1R)-6-methoxy-2,3-dihydro-1H-inden-1-amine

• MDL： MFCD06762393
• Inchi： 1S/C10H13NO/c1-12-8-4-2-7-3-5-10(11)9(7)6-8/h2,4,6,10H,3,5,11H2,1H3/t10-/m1/s1
• InChI Key： VYGIPIBKCOYHFK-SNVBAGLBSA-N
• SMILES： O(C)C1C=CC2=C(C=1)[C@@H](CC2)N

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 35.25
• LogP: 2.34150